1-(3-oxo-3-(4-(6-(pyridin-2-yl)pyridazin-3-yl)piperazin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[3-oxo-3-[4-(6-pyridin-2-ylpyridazin-3-yl)piperazin-1-yl]propyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H21N7O3/c28-18-6-9-27(20(30)22-18)10-7-19(29)26-13-11-25(12-14-26)17-5-4-16(23-24-17)15-3-1-2-8-21-15/h1-6,8-9H,7,10-14H2,(H,22,28,30)
• InChI Key: AFNNIEARUGSDAR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=CC=N3)C(=O)CCN4C=CC(=O)NC4=O
• Molecular Formula: C20H21N7O3
• Molecular Weight: 407.4 g/mol
• CAS No.: 1257552-46-7

Description

1-(3-oxo-3-(4-(6-(pyridin-2-yl)pyridazin-3-yl)piperazin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H21N7O3 and its molecular weight is 407.434. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

Compounds with structural elements similar to 1-(3-oxo-3-(4-(6-(pyridin-2-yl)pyridazin-3-yl)piperazin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione have been synthesized through various chemical reactions, including Lossen-type reactions for Nα-urethane-protected β- and γ-amino acids, indicating the versatility of pyrimidine-dione scaffolds in synthetic chemistry (Cal et al., 2012). Moreover, these compounds' reactivity with different amines and nucleophiles underlines their potential for derivatization and application in developing new chemical entities.

Biological Activities

Research into structurally related compounds has demonstrated significant biological activities, including antibacterial properties as observed in oxazolidinone derivatives with piperazine rings, highlighting the potential for antimicrobial application (Tucker et al., 1998). Additionally, compounds featuring pyrimidine-dione cores have been identified as potent inhibitors in lipid peroxidation, suggesting antioxidant or neuroprotective roles (Braughler et al., 1987).

Herbicidal and Anticancer Applications

The synthesis of compounds with pyrido[2,3-d]pyrimidine-2,4-dione and related structures has led to discoveries of new herbicides with significant activity, underscoring the agricultural applications of such molecules (Wang et al., 2017). In parallel, the exploration of pyrimidin-diones in oncology research has revealed compounds with notable anticancer activities, indicating their potential in drug development and therapeutic intervention (Singh & Paul, 2006).